Cas no 2680744-03-8 (benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate)

• Product Name: benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate
• CAS No: 2680744-03-8
• MF: C₁₄H₁₀ClN₃O₂
• MW: 287.701101779938
• CID: 5634050
• PubChem ID: 165924889
• Update Time: 2025-10-30

benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate
• 2680744-03-8
• EN300-28287615

• Inchi： 1S/C14H10ClN3O2/c15-12-6-11(8-17-13(12)7-16)18-14(19)20-9-10-4-2-1-3-5-10/h1-6,8H,9H2,(H,18,19)
• InChI Key： DEIJGDLJIMFRRD-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=CC(=C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.0461543g/mol
• Monoisotopic Mass: 287.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75Ų

Additional information on benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate

Benzyl N-(5-Chloro-6-Cyanopyridin-3-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate, with the CAS number 2680744-03-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a substituted pyridine ring. The presence of chlorine and cyano groups on the pyridine ring introduces distinct electronic and steric properties, making it a versatile molecule for various applications.

The synthesis of benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical processes.

One of the most promising applications of benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate lies in its potential as a precursor for bioactive compounds. Studies have shown that this compound can serve as a building block for the development of novel pharmaceutical agents, particularly in the realm of anticancer drug discovery. The pyridine ring's reactivity allows for further functionalization, enabling the creation of molecules with tailored biological activities.

Recent research has also highlighted the role of benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a candidate for developing more effective pesticides and herbicides. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling pests without adverse effects on non-target species, suggesting a potential breakthrough in sustainable agriculture.

In addition to its practical applications, benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate has become a valuable tool in academic research. Its structure serves as a model system for studying chemical reactivity and molecular interactions. For example, researchers have utilized this compound to investigate the effects of substituent groups on electronic properties and reactivity patterns. Such studies contribute to our fundamental understanding of organic chemistry and guide the design of new compounds with desired properties.

The growing interest in benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate is further evidenced by its inclusion in several high-profile scientific journals. Publications from leading institutions worldwide have documented its synthesis, characterization, and applications, underscoring its importance in contemporary chemical research.

In conclusion, benzyl N-(5-chloro-6-cyanopyridin-3-yl)carbamate stands as a testament to the ingenuity and dedication of chemists in developing innovative compounds with diverse applications. As research continues to uncover new potentials for this molecule, it is poised to play an increasingly significant role in advancing both industrial and academic pursuits.